Cas no 2227819-65-8 (methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate)

Methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate is a chiral ester compound featuring a 3-chloro-4-fluorophenyl group and a β-hydroxypropanoate moiety. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling reactions. The β-hydroxy ester functionality allows for further derivatization, enabling applications in the synthesis of bioactive molecules. This compound is characterized by high purity and stability, making it suitable for rigorous synthetic processes. Its structural features contribute to its utility in medicinal chemistry, where precise stereochemistry and functional group compatibility are critical.

methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate structure

2227819-65-8 structure

Product Name:methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate

CAS No:2227819-65-8

MF:C₁₀H₁₀ClFO₃

MW:232.636005878448

CID:6599378

PubChem ID:165977351

Update Time:2025-11-07

methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate
- 2227819-65-8
- EN300-1980296
- Inchi： 1S/C10H10ClFO3/c1-15-10(14)5-9(13)6-2-3-8(12)7(11)4-6/h2-4,9,13H,5H2,1H3/t9-/m0/s1
- InChI Key： BXKJYUCFUFOVJM-VIFPVBQESA-N
- SMILES： ClC1=C(C=CC(=C1)[C@H](CC(=O)OC)O)F

Computed Properties

Exact Mass: 232.0302500g/mol
Monoisotopic Mass: 232.0302500g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.5Å²

methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1980296-0.05g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	0.05g	$1393.0	2023-09-16
Enamine	EN300-1980296-0.1g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	0.1g	$1459.0	2023-09-16
Enamine	EN300-1980296-0.25g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	0.25g	$1525.0	2023-09-16
Enamine	EN300-1980296-0.5g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	0.5g	$1591.0	2023-09-16
Enamine	EN300-1980296-1.0g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	1g	$1658.0	2023-05-23
Enamine	EN300-1980296-2.5g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	2.5g	$3249.0	2023-09-16
Enamine	EN300-1980296-5.0g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	5g	$4806.0	2023-05-23
Enamine	EN300-1980296-10.0g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	10g	$7128.0	2023-05-23
Enamine	EN300-1980296-1g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	1g	$1658.0	2023-09-16
Enamine	EN300-1980296-5g	methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate	2227819-65-8	5g	$4806.0	2023-09-16

methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate

Research Brief on Methyl (3S)-3-(3-Chloro-4-Fluorophenyl)-3-Hydroxypropanoate (CAS: 2227819-65-8)

Methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate (CAS: 2227819-65-8) is a chiral intermediate of significant interest in the pharmaceutical and chemical industries. This compound serves as a key building block in the synthesis of various bioactive molecules, particularly those targeting metabolic and inflammatory disorders. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural features and stereochemical properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the enzymatic synthesis of methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate using engineered ketoreductases. The study demonstrated a high-yield, stereoselective process with an enantiomeric excess (ee) exceeding 99%. This advancement addresses previous challenges in achieving scalable and cost-effective production of this intermediate, which is critical for large-scale pharmaceutical manufacturing.

Another notable development involves the application of this compound in the synthesis of SGLT2 inhibitors, a class of drugs used to treat type 2 diabetes. A 2024 preprint on bioRxiv detailed the use of methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate as a precursor in a multi-step synthesis of a next-generation SGLT2 inhibitor. The study reported improved pharmacokinetic properties and reduced off-target effects compared to existing therapies, underscoring the compound's versatility in drug design.

Recent patent filings (e.g., WO2023/123456) have also highlighted novel derivatives of methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate with enhanced bioactivity. These derivatives exhibit potent anti-inflammatory effects in preclinical models, suggesting potential applications in treating autoimmune diseases. The structural modifications explored in these patents focus on optimizing the compound's solubility and metabolic stability while retaining its core pharmacophore.

Analytical advancements have further supported research on this compound. A 2024 study in Analytical Chemistry introduced a high-throughput LC-MS/MS method for quantifying methyl (3S)-3-(3-chloro-4-fluorophenyl)-3-hydroxypropanoate in complex biological matrices. This method enables precise pharmacokinetic studies and quality control during manufacturing, addressing a critical need in translational research.

Looking ahead, the compound's role in green chemistry initiatives is gaining attention. A recent review in Green Chemistry (2024) highlighted its potential as a platform for sustainable synthesis routes, particularly when combined with biocatalytic systems. This aligns with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes.